Cas no 1804686-36-9 (5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde)

• Product Name: 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde
• CAS No: 1804686-36-9
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857222
• Update Time: 2025-07-20

5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-7(9)5-3(10)1-11-4(2-13)6(5)12(14)15/h1-2,7H,10H2
• InChI Key： GANNRMONNMUEQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=O)C=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 102

Additional information on 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde

Introduction to 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde (CAS No. 1804686-36-9)

5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde, identified by its CAS number 1804686-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, characterized by its nitro and amino functional groups, which contribute to its unique reactivity and potential biological applications. The presence of a difluoromethyl substituent further enhances its chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde consists of a pyridine core, which is a common scaffold in many bioactive compounds. The pyridine ring is functionalized with an amino group at the 5-position, a nitro group at the 3-position, and a difluoromethyl group at the 4-position. Additionally, the 2-position of the pyridine ring features a formyl group (-CHO), which serves as a key reactive site for further chemical modifications. This combination of functional groups makes the compound highly versatile for synthetic applications.

In recent years, there has been growing interest in nitropyridine derivatives due to their potential pharmacological properties. Studies have demonstrated that nitropyridines can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

One of the most compelling aspects of 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde is its role as a building block in the synthesis of more complex pharmaceutical agents. The formyl group at the 2-position allows for condensation reactions with various nucleophiles, enabling the construction of heterocyclic structures such as pyrimidines and pyrazoles. These heterocycles are fundamental components in many drugs used to treat diseases ranging from cancer to infectious disorders.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the pyridine ring. Such modifications can fine-tune the pharmacological profile of derived compounds, leading to improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in developing novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Nitropyridine derivatives have been explored as inhibitors due to their ability to modulate enzyme activity through competitive binding or allosteric regulation. The presence of both nitro and amino groups in 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde provides multiple sites for interaction with target proteins, potentially enhancing inhibitory potency.

In addition to its applications in drug discovery, this compound has found utility in materials science and agrochemical research. The unique electronic properties conferred by the nitro and difluoromethyl groups make it a candidate for developing advanced materials with specific optical or electronic characteristics. Furthermore, its structural motifs are reminiscent of natural products that exhibit biological activity, suggesting potential applications in crop protection agents.

The synthesis of 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nitration, fluorination, and formylation reactions, each requiring careful optimization to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and energy consumption.

From a regulatory perspective, compounds like 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde must meet stringent quality standards before they can be used in pharmaceutical or industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced consistently and safely.

The future prospects for 5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde are promising, given its versatility as a synthetic intermediate and its potential biological activities. Ongoing research aims to explore new derivatives with enhanced properties through structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel therapeutics based on this scaffold.

In conclusion,5-Amino-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde (CAS No. 1804686-36-9) represents an important compound in modern chemistry with far-reaching implications for drug discovery and material science. Its unique structural features offer opportunities for innovation across multiple disciplines, underscoring its significance as a research tool and potential commercial product.